Cas no 1804183-82-1 (4-Iodo-6-mercapto-1H-benzimidazole)

4-Iodo-6-mercapto-1H-benzimidazole structure
1804183-82-1 structure
Product Name:4-Iodo-6-mercapto-1H-benzimidazole
CAS No:1804183-82-1
MF:C7H5IN2S
MW:276.097471952438
CID:4823936
Update Time:2023-08-19

4-Iodo-6-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-6-mercapto-1H-benzimidazole
    • Inchi: 1S/C7H5IN2S/c8-5-1-4(11)2-6-7(5)10-3-9-6/h1-3,11H,(H,9,10)
    • InChI Key: VHBKGDLOTNHZTL-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC2=C1N=CN2)S

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.7

4-Iodo-6-mercapto-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061008893-250mg
4-Iodo-6-mercapto-1H-benzimidazole
1804183-82-1 98%
250mg
$5,232.15 2022-04-02
Alichem
A061008893-500mg
4-Iodo-6-mercapto-1H-benzimidazole
1804183-82-1 98%
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